2-chloro-6-fluoro-N-(5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C18H11ClF4N4O2S2/c19-10-5-3-6-11(20)14(10)15(29)25-16-26-27-17(31-16)30-8-13(28)24-12-7-2-1-4-9(12)18(21,22)23/h1-7H,8H2,(H,24,28)(H,25,26,29)
• InChI Key: DMXMTSKXCCPILC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CSC2=NN=C(S2)NC(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C18H11ClF4N4O2S2
• Molecular Weight: 490.9 g/mol

Description

2-chloro-6-fluoro-N-(5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C18H11ClF4N4O2S2 and its molecular weight is 490.88. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Antibacterial and Antitumor Applications : Compounds containing fluorine, thiadiazole, and benzamide groups, similar to the one , have been synthesized and investigated for their potential antibacterial and antitumor activities. For instance, fluorine-containing thiadiazolotriazinones have shown promising antibacterial activity against various strains, indicating the potential of these compounds in developing new antibacterial agents (Holla, Bhat, & Shetty, 2003).

• Antimicrobial and Anticancer Agents : Hybrid molecules containing structural elements like 1,3,4-thiadiazole have been synthesized and evaluated for their biological activities, demonstrating good to moderate antimicrobial activity and potential as anticancer agents (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

• Anti-HIV-1 and CDK2 Inhibitor Potential : Fluorine-substituted 1,2,4-triazinones have been synthesized and identified as potential anti-HIV-1 and CDK2 inhibitors, showing significant activity in relevant assays. This underscores the compound's possible application in the development of therapeutics targeting HIV-1 and cancer (Makki, Abdel-Rahman, & Khan, 2014).

• Antipathogenic Activity : Research into fluorinated benzothiazolo imidazole compounds has shown promising antimycobacterial activity, indicating potential for treating infections caused by Mycobacterium species (Sathe, Jaychandran, Sreenivasa, & Jagtap, 2011).